Cas no 439608-31-8 (6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole)

• Product Name: 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole
• CAS No: 439608-31-8
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 4818318
• Update Time: 2025-05-23

6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(methylsulfanyl)-1,3-benzoxazole
• 6-Methyl-2-(methylthio)benzo[d]oxazole
• 6-methyl-2-methylsulfanyl-1,3-benzoxazole
• 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole

• Inchi： 1S/C9H9NOS/c1-6-3-4-7-8(5-6)11-9(10-7)12-2/h3-5H,1-2H3
• InChI Key： JFEUORRSQKXCBD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(C)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 3
• Topological Polar Surface Area: 51.3

Additional information on 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole

Comprehensive Overview of 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole (CAS No. 439608-31-8)

6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole (CAS No. 439608-31-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole in drug discovery, material science, and specialty chemicals.

The molecular structure of 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole features a benzoxazole core substituted with a methyl group at the 6-position and a methylsulfanyl moiety at the 2-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of antimicrobial agents, anticancer compounds, and fluorescent probes, aligning with the growing interest in targeted therapies and diagnostic tools.

One of the key trends driving interest in 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole is the rise of green chemistry and sustainable synthesis methods. Researchers are investigating eco-friendly catalytic systems to optimize its production, addressing concerns about environmental impact and resource efficiency. Additionally, the compound's potential applications in organic electronics and photovoltaic materials have sparked curiosity, as the world shifts toward renewable energy solutions.

Frequently asked questions about 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole include its synthetic routes, physicochemical properties, and safety profiles. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Its stability under various conditions and compatibility with other reagents are also critical considerations for industrial applications.

In the context of drug discovery, 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole serves as a scaffold for designing small-molecule inhibitors targeting enzymes and receptors. Its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR). This adaptability is particularly relevant in the era of personalized medicine, where tailored therapeutics are in high demand.

From a commercial perspective, the global market for benzoxazole derivatives is expanding, driven by their utility in pharmaceuticals, agriculture, and advanced materials. Suppliers and manufacturers of 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole are focusing on scalability and purity to meet the needs of diverse industries. Regulatory compliance and quality control remain paramount, ensuring safe and effective use across applications.

In summary, 6-Methyl-2-(methylsulfanyl)-1,3-benzoxazole (CAS No. 439608-31-8) represents a versatile and promising compound with broad relevance in modern science and technology. Its integration into cutting-edge research underscores the importance of heterocyclic chemistry in addressing contemporary challenges. As innovation continues, this molecule is poised to play a pivotal role in shaping the future of bioactive compounds and functional materials.